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Compound of Interest

Compound Name: Sodium triacetoxyborohydride

Cat. No.: B140522 Get Quote

Essential safety protocols and operational guidelines for the use of Sodium
Triacetoxyborohydride (STAB) in laboratory settings.

Sodium triacetoxyborohydride is a versatile reducing agent frequently employed in organic

synthesis, particularly in reductive amination. While highly effective, its reactivity necessitates

stringent safety measures to protect researchers and ensure experimental integrity. This guide

provides immediate, essential information on personal protective equipment (PPE), handling

procedures, and disposal protocols to foster a safe and efficient laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Sodium triacetoxyborohydride is a water-reactive and flammable solid that can cause severe

skin and eye damage.[1][2] In contact with water, it releases flammable gases, which can ignite

spontaneously.[3][4] It may also cause respiratory irritation.[1][3][4][5] Therefore, adherence to

proper PPE protocols is critical.

Table 1: Recommended Personal Protective Equipment for Handling Sodium
Triacetoxyborohydride
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PPE Category Item
Specifications and
Standards

Eye and Face Protection Safety Goggles or Glasses

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2][6] A face

shield may be appropriate for

certain procedures.[7]

Skin Protection Chemical-resistant Gloves

Tested protective gloves (EN

ISO 374) are mandatory.[1]

The specific glove material

should be chosen based on

the workplace concentration

and quantity of the hazardous

substance.[1][7]

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2][6]

Respiratory Protection Respirator

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[6] Use is

recommended to avoid

inhalation of dust or fumes,

especially in poorly ventilated

areas.[3]

Operational and Handling Plan
Proper handling and storage are paramount to prevent accidents and maintain the chemical's

efficacy.

Handling Procedures:

Work Area: Always handle Sodium triacetoxyborohydride in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust.[3]
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Inert Atmosphere: Handle and store the compound under an inert gas like nitrogen or argon

to prevent decomposition from moisture.[1][3][5]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][8]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[5][6] Use

non-sparking tools for handling.[6]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][6]

Contaminated clothing should be removed and washed before reuse.[6]

Storage Plan:

Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[1][3][6]

Moisture Control: Store in a water-free area to prevent violent reactions and the release of

flammable hydrogen gas.[4][5][6]

Incompatibilities: Keep away from water, strong oxidizing agents, and highly alkaline or

acidic materials.[1][6]

Emergency and Disposal Plan
Emergency Procedures:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.[6][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[6] Get medical aid

immediately.[6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Do not use mouth-to-

mouth resuscitation. Seek immediate medical

attention.[4][6][7]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[6][7]

Spill and Leak Response: In case of a spill, evacuate the area and remove all sources of

ignition.[5] Wear appropriate PPE, including respiratory protection.[1] Do not expose the spill to

water.[6] Use a non-sparking shovel to sweep or vacuum the material into a suitable disposal

container.[5][9]

Disposal Plan: Waste is classified as hazardous and must be disposed of in accordance with

local, state, and federal regulations.[10] For small quantities, the material can be cautiously

added to dry butanol in an appropriate solvent, which may produce a vigorous and exothermic

reaction generating flammable hydrogen. This procedure should be conducted in a flame-proof

environment. The resulting solution can then be neutralized with aqueous acid.[9] Never

dispose of Sodium triacetoxyborohydride down the drain.[5][10]

PPE Selection Workflow
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Personal Protective Equipment (PPE) Selection for Sodium Triacetoxyborohydride
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Sodium Triacetoxyborohydride
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Caption: PPE selection workflow for Sodium triacetoxyborohydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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